Cas no 2172084-12-5 (2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid)

2-{1-[1-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexane ring and a pyrrolidine moiety, which contribute to conformational rigidity and steric influence, making it valuable for modifying peptide backbones. The Fmoc group ensures orthogonal protection compatibility in solid-phase peptide synthesis (SPPS), allowing selective deprotection under mild basic conditions. The carboxylic acid functionality facilitates coupling reactions via standard activation methods. This compound is particularly useful for introducing constrained scaffolds or enhancing peptide stability, making it a versatile building block in medicinal chemistry and bioconjugation research. Its purity and reactivity are optimized for high-yield synthetic workflows.

2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid structure

2172084-12-5 structure

Product Name:2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid

CAS No:2172084-12-5

MF:C₂₈H₃₂N₂O₅

MW:476.564087867737

CID:6317982

PubChem ID:165553567

Update Time:2025-10-29

2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid
- EN300-1480907
- 2172084-12-5
- Inchi： 1S/C28H32N2O5/c31-25(32)17-19-9-8-16-30(19)26(33)28(14-6-1-7-15-28)29-27(34)35-18-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,19,24H,1,6-9,14-18H2,(H,29,34)(H,31,32)
- InChI Key： YCNDNEKRCCTSJV-UHFFFAOYSA-N
- SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

Exact Mass: 476.23112213g/mol
Monoisotopic Mass: 476.23112213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 7
Complexity: 772
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 95.9Å²

2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1480907-1.0g	2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid	2172084-12-5		1g	$0.0	2023-06-06

2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid (CAS No. 2172084-12-5): Applications and Innovations

The compound 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid, identified by its CAS No. 2172084-12-5, is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a cyclohexanecarbonyl moiety and a pyrrolidine-acetic acid backbone. Such a configuration makes it invaluable in peptide synthesis, drug discovery, and material science applications.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on high-purity intermediates like CAS 2172084-12-5 to streamline the production of therapeutic peptides. This compound’s cyclohexane ring enhances stability, while the pyrrolidine-acetic acid segment offers flexibility for further functionalization, aligning with trends in precision medicine and targeted drug delivery.

From an industrial perspective, 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid is synthesized under stringent conditions to ensure optimal yield and purity. Its Fmoc group is particularly advantageous for automated peptide synthesizers, a technology gaining traction in biotech startups and academic labs. The compound’s compatibility with green chemistry principles—such as reduced solvent use and energy-efficient protocols—also resonates with the growing emphasis on sustainable chemical manufacturing.

Beyond peptide synthesis, CAS 2172084-12-5 has shown promise in bioconjugation and proteomics research. Its reactive sites enable covalent bonding with biomolecules, facilitating the development of diagnostic probes and imaging agents. This versatility addresses key challenges in personalized healthcare, where tailored molecular tools are essential for advancing biomarker discovery and therapeutic monitoring.

Quality control of 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid involves advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a critical factor for industries navigating FDA and EMA guidelines. The compound’s storage stability and solubility profiles are also meticulously documented, catering to end-user requirements in GMP environments.

In summary, CAS No. 2172084-12-5 exemplifies the intersection of chemical innovation and biomedical demand. Its multifaceted applications—from peptide therapeutics to diagnostic technologies—underscore its importance in contemporary science. As research continues to explore its potential, this compound is poised to remain a cornerstone in the toolkit of medicinal chemists and biotechnologists worldwide.